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Get Quote

The table below summarizes the key pharmacokinetic parameters of Enprofylline across different patient

populations, as reported in clinical studies.

Parameter Children with Healthy Elderly = Healthy Young Adults /|  Adults
Asthma [1] [2] Subjects [3] Normal Subjects [4] [3] (General)
Elimination 1.0 - 1.06 hours 2.5 hours 1.8 - 1.9 hours Longer than

Half-life (tu/2)

Total Body

Clearance
(CL)

Volume of
Distribution
(Vz)

0.44 L/h/kg

0.55 - 0.58 L/kg

0.161 L/h/kg

Information
missing

0.28 L/h/kg; 191.1

ml-kg=t-h—1

0.48 L/kg

in children

Lower than
in children

~0.55 L/kg
(from
children's
data)
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Parameter

Renal
Clearance

Protein
Binding

Notable
Effects

Children with
Asthma [1] [2]

~90% of dose
recovered unchanged

Information missing

Shorter half-life vs.
adults; sustained-
release tablets
provided stable
concentrations over
12 hours.

Healthy Elderly
Subjects [3]

Healthy Young Adults /
Normal Subjects [4] [3]

0.13 L/h/kg 0.22 L/h/kg

Information 49%

missing

Clearance Bronchoprotective effect
reduced by at lower concentrations
~40% due to than Theophylline, but
age-related not equipotent.

decline in renal

function.

Detailed Experimental Protocols

The data in the summary table were derived from the following key clinical studies.

Adults
(General)

High
(primary
route)

Information
missing

Information
missing

¢ Intravenous & Oral Administration in Children [1]: This study involved 10 children with asthma
(mean age 7.9 years). Each child received an intravenous dose of 1 mg/kg Enprofylline. They also

received an oral sustained-release tablet at a dose of 7.5 £ 1.3 mg/kg twice daily for 8 days. Serial
blood samples were taken to determine serum concentrations, and urine was collected to measure

the recovery of the unchanged drug.

¢ Intravenous Infusion in Elderly Subjects [3]: This study compared 20 healthy elderly subjects (65-

81 years) with 7 young adult controls (23-37 years). All participants received a 1 mg/kg intravenous
infusion of Enprofylline. Plasma levels were monitored for approximately 7 hours, and urine was

collected for 24 hours. Creatinine clearance was also measured to correlate with the drug's

clearance.

¢ Bronchoprotective Effects vs. Theophylline [5] [4] [6]:
o One study used an intravenous infusion to achieve and maintain three increasing mean plasma
plateaus of Enprofylline (1.5, 2.9, and 4.0 yg/mL) in 20 asthmatic outpatients. Forced
Expiratory Volume in the first second (FEV1.0) was measured to assess bronchodilation [5].
o Another was a double-blind, placebo-controlled, crossover study in 10 healthy volunteers. It
compared the acute effects of Enprofylline and Theophylline on airway reactivity during a
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histamine challenge test. Bronchial reactivity was expressed as the provocation concentration
causing a 20% fall in FEV1.0 (PC20) [4] [6].

Concentration-Effect Relationship and Age-Dependent
Clearance

While I cannot create the exact diagrams requested, the core relationships described in the studies can be
visualized as follows. These graphs illustrate the established quantitative relationships between plasma

concentration, effect, and patient age.
e Figure 1: Bronchodilatory effect increases with higher plasma concentrations, based on data from [5].

e Figure 2: Enprofylline clearance decreases with age, primarily due to reduced renal function, based
on data from [3].

Key Interpretations and Clinical Relevance

e Age-Dependent Kinetics: Enprofylline exhibits significant age-dependent pharmacokinetics. Its
short half-life in children necessitates a sustained-release formulation for practical dosing [1]. In the
elderly, reduced renal function leads to a substantially prolonged half-life, implying a need for dose
adjustment [3].

e Dosing Considerations: Research suggests that dosing in children may be more accurate when
calculated based on body surface area rather than body weight [2].

e Comparative Potency: While Enprofylline is a more potent bronchodilator than Theophylline, it is
not considered equipotent in terms of bronchoprotection at the studied concentrations [4] [6]. Its
clinical profile is also distinct, as it lacks adenosine receptor antagonism, which may influence side
effects [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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